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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062

For Researchers, Scientists, and Drug Development Professionals

Anhydrous chromium(ll) chloride (CrCI2) is a powerful reducing agent utilized in various
chemical syntheses.[1] Its utility is underscored by its high reactivity, which also necessitates
stringent handling and storage procedures to ensure personnel safety and maintain the
compound's integrity. Anhydrous CrCI2 is highly sensitive to air and moisture, readily oxidizing
to chromium(lll) compounds.[2] It is also hygroscopic, meaning it readily absorbs moisture from
the atmosphere.[3][4] This document provides detailed application notes and protocols for the
safe and effective handling and storage of anhydrous CrCI2 in a laboratory setting.

Properties and Hazards

Anhydrous CrCI2 is a white to grey or green crystalline solid.[4] It is a strong reducing agent
and can react violently with oxidizing agents.[2] Contact with moisture can lead to the liberation
of explosive hydrogen gas, which can cause a pressure buildup in sealed containers.[5]

Key Hazards:
» Air and Moisture Sensitivity: Rapidly oxidizes in the presence of moist air.[2][3]
e Hygroscopic: Readily absorbs moisture.[3][4][5]

e Reactivity: Strong reducing agent that can react vigorously with oxidizing agents.[2]
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e Health Hazards: Harmful if swallowed and causes skin and serious eye irritation.[2] May
cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

When handling anhydrous CrCl2, appropriate personal protective equipment is mandatory to
prevent skin and eye contact, and inhalation.

Required PPE:
o Eye Protection: Chemical safety goggles and a full-face shield are recommended.[5][6]

« Skin Protection: A laboratory coat and nitrile gloves are required.[6] Always use proper glove
removal technique to avoid skin contact.[3]

e Respiratory Protection: All handling of powdered CrClI2 should be performed in a certified
chemical fume hood or an inert atmosphere glove box.[6] If these are not available, a
NIOSH/MSHA approved respirator with an appropriate cartridge for inorganic dusts should
be used.[6][7]

Storage Procedures

Proper storage of anhydrous CrCI2 is critical to maintain its chemical integrity and prevent
hazardous reactions.

Storage Recommendations:
e Atmosphere: Store under an inert atmosphere, such as nitrogen or argon.[2][7]

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][6]
Suitable containers include glass or lined metal cans.[5] Avoid using aluminum or galvanized
containers.[5]

e Incompatibilities: Store away from incompatible materials, especially strong oxidizing agents
and water.[2][3][6]
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Parameter Recommendation

Storage Atmosphere Inert gas (Nitrogen or Argon)

Temperature Cool and dry location

Container Tightly sealed glass or lined metal container
Incompatible Materials Strong oxidizing agents, water, moist air

Handling Procedures

All manipulations of anhydrous CrCI2 must be carried out under an inert atmosphere to prevent
its rapid degradation. A glove box or Schlenk line are the preferred environments for handling
this compound.

General Handling Precautions:

» Avoid all personal contact, including inhalation.[5]
e Wash hands thoroughly after handling.[2]

e Avoid creating dust.[2][6]

Experimental Protocol: Weighing and Transferring
Anhydrous CrCI2 in a Glove Box

This protocol outlines the steps for safely weighing and transferring anhydrous CrCI2 for use in
a chemical reaction within an inert atmosphere glove box.

Materials:

Anhydrous CrCI2 in its original storage container

Spatula

Weighing paper or a tared vial

Analytical balance (located inside the glove box)
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e Reaction flask
o Appropriate PPE (as listed above)
Procedure:

o Glove Box Preparation: Ensure the glove box has been properly purged with an inert gas
(e.g., nitrogen or argon) and that the oxygen and moisture levels are below the acceptable
limits for working with air-sensitive materials.

o Material Transfer: Introduce the sealed container of anhydrous CrCl2, a clean spatula,
weighing paper or a tared vial, and the reaction flask into the glove box antechamber.

e Antechamber Purge: Evacuate and refill the antechamber with the inert glove box
atmosphere for at least three cycles to remove any atmospheric contaminants.

o Transfer to Glove Box: Once the purge cycles are complete, transfer the items from the
antechamber into the main glove box chamber.

o Equilibration: Allow the container of CrCI2 to thermally equilibrate to the glove box
temperature before opening to prevent pressure differences.

e Weighing:

o Place the weighing paper or tared vial on the analytical balance inside the glove box and
tare the balance.

o Carefully open the anhydrous CrCI2 container.

o Using a clean spatula, transfer the desired amount of the powder onto the weighing paper
or into the tared vial.

o Record the mass.
o Container Sealing: Immediately and securely reseal the main container of anhydrous CrCI2.

o Transfer to Reaction Flask: Carefully transfer the weighed CrCI2 from the weighing paper or
vial into the reaction flask.
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o Cleanup: Clean the spatula and the weighing area within the glove box to prevent cross-

contamination.

o Waste Disposal: Dispose of any contaminated weighing paper and gloves in a designated,
sealed hazardous waste container within the glove box.[6]

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the decision-making process and necessary precautions for
the safe handling and storage of anhydrous CrCI2.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_the_Safe_Handling_of_Chromium_II_Chloride_Hydroxide_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Start: Need to handle anhydrous CrCI2

Assess Hazards
(Air/Moisture Sensitive, Corrosive)

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Nitrile Gloves)

Select Handling Environment

Preferred /Alternative Minimum Requirement

Inert Atmosphere Glove Box Schlenk Line Fume Hood with Respirator

Weigh and Transfer Compound

Storage & Disposal

Post-Handling

P

Dispose of Waste in a

SEEIREY Szl ey CanEies Sealed Hazardous Waste Container

.,

Store in a Cool, Dry, Well-Ventilated Area -
Under Inert Atmosphere

Emergency

Spill Occurs

Contain Spill & Alert Personnel

Clean up using inert absorbent material

Next Use

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of anhydrous CrCI2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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